Cas no 89983-95-9 (Benzenesulfonyl isocyanate, 3-(trifluoromethyl)-)

Benzenesulfonyl isocyanate, 3-(trifluoromethyl)- structure
89983-95-9 structure
Product Name:Benzenesulfonyl isocyanate, 3-(trifluoromethyl)-
CAS No:89983-95-9
MF:C8H4F3NO3S
MW:251.18247127533
CID:584152
PubChem ID:15232648
Update Time:2025-04-19

Benzenesulfonyl isocyanate, 3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl isocyanate, 3-(trifluoromethyl)-
    • N-(oxomethylidene)-3-(trifluoromethyl)benzenesulfonamide
    • DTXSID70570326
    • 89983-95-9
    • 3-(Trifluoromethyl)benzene-1-sulfonyl isocyanate
    • SCHEMBL9871617
    • CFLBHLOMDJUFLL-UHFFFAOYSA-N
    • Inchi: 1S/C8H4F3NO3S/c9-8(10,11)6-2-1-3-7(4-6)16(14,15)12-5-13/h1-4H
    • InChI Key: CFLBHLOMDJUFLL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(F)(F)F)C=1)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 250.98639865g/mol
  • Monoisotopic Mass: 250.98639865g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 392
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 72Ų
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